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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817 Get Quote

Application Notes and Protocols for SGI-7079
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and storage of SGI-7079
stock solutions, a critical step for ensuring experimental reproducibility and accuracy. SGI-7079
is a potent and selective, ATP-competitive inhibitor of the Axl receptor tyrosine kinase.[1] It

plays a significant role in cancer research by blocking Axl-mediated signaling pathways, which

can inhibit tumor cell proliferation, migration, and invasion.[1]

Chemical Properties of SGI-7079
A clear understanding of the physicochemical properties of SGI-7079 is essential for its proper

handling and use in experimental settings.

Property Value Reference

Molecular Formula C₂₆H₂₆FN₇ [2][3][4]

Molecular Weight 455.53 g/mol [2][3][4]

Appearance Light yellow to yellow solid [1]

Purity ≥98% [4]

Solubility of SGI-7079
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The solubility of SGI-7079 is a critical factor in the preparation of stock solutions for both in vitro

and in vivo studies.

Solvent Solubility (at 25°C) Notes Reference

DMSO

≥ 34 mg/mL (74.64

mM) to 91 mg/mL

(199.76 mM)

Use of fresh,

moisture-free DMSO

is recommended as

hygroscopic DMSO

can reduce solubility.

Sonication may be

beneficial.

[1][2][3][5]

Water Insoluble [2][3]

Ethanol Insoluble [2][3]

Experimental Protocols
Preparation of SGI-7079 Stock Solution for In Vitro Use
This protocol details the steps for preparing a high-concentration stock solution of SGI-7079 in

DMSO, suitable for use in cell-based assays.

Materials:

SGI-7079 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibration: Allow the SGI-7079 vial to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of SGI-7079 powder using a calibrated

precision balance in a sterile environment.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the SGI-7079 powder

to achieve the desired stock concentration (e.g., for a 10 mM stock solution, add 219.5 µL of

DMSO to 1 mg of SGI-7079).

Dissolution: Vortex the solution thoroughly for several minutes until the SGI-7079 is

completely dissolved. Gentle warming in a water bath (37°C) for a short period can aid

dissolution, but avoid excessive heat.

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm syringe filter into a sterile vial.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.

SGI-7079 Signaling Pathway
SGI-7079 primarily targets the Axl receptor tyrosine kinase. Upon binding of its ligand, Gas6,

Axl dimerizes and autophosphorylates, initiating downstream signaling cascades that promote

cell survival, proliferation, and migration. SGI-7079 acts as an ATP-competitive inhibitor,

blocking this autophosphorylation and subsequent downstream signaling.
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Caption: SGI-7079 inhibits the Axl signaling pathway.
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Storage and Stability
Proper storage of SGI-7079, both in its solid form and as a stock solution, is crucial for

maintaining its chemical integrity and biological activity.

Form
Storage
Temperature

Duration Notes Reference

Powder -20°C Up to 3 years

Keep in a tightly

sealed container,

protected from

light and

moisture.

[1][3][5]

In DMSO -80°C Up to 2 years

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][3][6]

In DMSO -20°C Up to 1 month
For short-term

storage.
[3]

In DMSO 4°C Up to 2 weeks
For very short-

term use.
[6]

Workflow for SGI-7079 Stock Solution Preparation and
Storage
The following diagram outlines the standard workflow for preparing and storing SGI-7079 stock

solutions.
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Caption: Workflow for SGI-7079 stock solution preparation.

By adhering to these detailed protocols and storage guidelines, researchers can ensure the

consistency and reliability of their experiments involving SGI-7079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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